1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]urea

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]urea
• InChI: InChI=1S/C15H17N5O5/c1-22-14-18-12(19-15(20-14)23-2)8-16-13(21)17-9-3-4-10-11(7-9)25-6-5-24-10/h3-4,7H,5-6,8H2,1-2H3,(H2,16,17,21)
• InChI Key: JPPDJFALHIQQLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)CNC(=O)NC2=CC3=C(C=C2)OCCO3)OC
• Molecular Formula: C15H17N5O5
• Molecular Weight: 347.33 g/mol
• CAS No.: 2034356-81-3

Description

This compound is a urea derivative featuring a 2,3-dihydro-1,4-benzodioxin moiety linked to a 4,6-dimethoxy-1,3,5-triazine ring via a methylene group. The benzodioxin scaffold is known for its electron-rich aromatic system, which enhances π-π stacking interactions in biological systems . Urea linkages are widely utilized in medicinal chemistry due to their hydrogen-bonding capacity, making this compound a candidate for targeting enzymes or receptors requiring polar interactions .

Comparison with Similar Compounds

Structural Analogues with Modified Triazine Substituents

Several triazine-containing urea derivatives have been synthesized and studied. Key examples include:

Compound Name	Triazine Substituents	Benzodioxin/Other Moieties	Key Properties/Activity	Reference
1-[4-(4,6-Dimorpholin-4-yl-1,3,5-triazin-2-yl)phenyl]-3-[4-(hydroxymethyl)phenyl]urea	4,6-Dimorpholino	Phenyl-hydroxymethyl	Lower solubility (26% yield)
1-(4-{[4-(Dimethylamino)piperidin-1-yl]carbonyl}phenyl)-3-[4-(4,6-dimorpholino-1,3,5-triazin-2-yl)phenyl]urea	4,6-Dimorpholino	Piperidinyl-carbonylphenyl	Aqueous formulation patent
Target Compound	4,6-Dimethoxy	2,3-Dihydro-1,4-benzodioxin-6-yl	Enhanced metabolic stability (predicted)

Key Findings :

• Methoxy vs. However, morpholino groups enhance solubility due to their polar nature, as evidenced by aqueous formulations in .
• Benzodioxin Scaffold : The 2,3-dihydro-1,4-benzodioxin moiety in the target compound distinguishes it from phenyl-hydroxymethyl or piperidinyl-carbonyl analogues. Computational models suggest benzodioxin-containing scaffolds exhibit superior binding to PD-1/PD-L1 targets compared to simpler aryl groups .